4-Methoxyequilenin 4-Methoxyequilenin
Brand Name: Vulcanchem
CAS No.: 116506-50-4
VCID: VC20813048
InChI: InChI=1S/C19H20O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h3-5,7,15,20H,6,8-10H2,1-2H3/t15-,19-/m0/s1
SMILES: CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O
Molecular Formula: C19H20O3
Molecular Weight: 296.4 g/mol

4-Methoxyequilenin

CAS No.: 116506-50-4

Cat. No.: VC20813048

Molecular Formula: C19H20O3

Molecular Weight: 296.4 g/mol

* For research use only. Not for human or veterinary use.

4-Methoxyequilenin - 116506-50-4

Specification

CAS No. 116506-50-4
Molecular Formula C19H20O3
Molecular Weight 296.4 g/mol
IUPAC Name (13S,14S)-3-hydroxy-4-methoxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C19H20O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h3-5,7,15,20H,6,8-10H2,1-2H3/t15-,19-/m0/s1
Standard InChI Key GOBGQKKPBROPRC-KXBFYZLASA-N
Isomeric SMILES C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4OC)O
SMILES CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O
Canonical SMILES CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O

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